Tubulicid Red Label

Catalog No.
S1822589
CAS No.
161445-62-1
M.F
C11H10ClN3O
M. Wt
0
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tubulicid Red Label

CAS Number

161445-62-1

Product Name

Tubulicid Red Label

Molecular Formula

C11H10ClN3O

Molecular Weight

0

Synonyms

Tubulicid Red Label

Tubulicid Red Label is a specialized dental cavity cleansing and antimicrobial agent formulated with 1.0% sodium fluoride, disodium edetate dihydrate (EDTA), benzalkonium chloride, and cocoamphodiacetate in a phosphate buffer at a pH of approximately 7.3 [1], [2]. Unlike aggressive acid etchants that fully demineralize dentin, this formulation is designed to selectively remove the superficial smear layer generated during cavity preparation without opening the dentinal tubules [1]. This selective cleaning process improves the retention of dental liners and cements, provides localized fluoride for hypersensitive cervical dentin, and delivers potent antimicrobial action for restorative dentistry workflows[2].

Substituting Tubulicid Red Label with standard 38% phosphoric acid etchants or generic 10% polyacrylic acid dentin conditioners fundamentally alters the dentin-restoration interface [1]. While aggressive etchants completely remove the smear layer and open dentinal tubules—significantly increasing the risk of post-operative sensitivity and pulpal fluid transudation—Tubulicid Red Label utilizes a calibrated EDTA and surfactant blend to remove only the superficial grinding debris [2]. Furthermore, substituting with non-fluoridated cleansers (such as Tubulicid Blue Label) forfeits the 1.0% sodium fluoride component, which is critical for treating hypersensitive cervical dentin and reducing secondary caries risk beneath restorations [2].

Selective Superficial Smear Layer Removal Without Tubule Exposure

Comparative scanning electron microscopy (SEM) evaluations demonstrate that while 38% phosphoric acid and 10% polyacrylic acid-based dentin conditioners completely remove the smear layer and open dentinal tubules, Tubulicid Red Label selectively removes superficial grinding debris while leaving dentinal tubule plugs intact [1]. This controlled chelation via disodium edetate prevents excessive dentin permeability and maintains a stable interface for subsequent liner application [2].

Evidence DimensionDentinal tubule patency and smear layer removal
Target Compound DataRemoves superficial smear layer but maintains closed dentinal tubules.
Comparator Or Baseline38% H3PO4 and 10% Polyacrylic acid completely remove the smear layer and open tubules.
Quantified DifferenceComplete prevention of tubule opening compared to standard acid etchants.
ConditionsIn vitro dentin models evaluated via SEM and dye penetration assays.

Maintaining closed dentinal tubules is critical for preventing post-operative sensitivity and fluid microleakage under crowns and bridges.

Synergistic Antimicrobial Action via Benzalkonium Chloride

The inclusion of benzalkonium chloride in Tubulicid Red Label provides potent bactericidal activity against oral pathogens present in the smear layer [1]. Clinical protocols utilizing a 15-second vigorous scrubbing action with Tubulicid Red demonstrate effective eradication of residual bacteria and superficial debris compared to standard physiological saline irrigation, which fails to effectively disrupt the smear layer or provide sustained antimicrobial action [1].

Evidence DimensionBacterial biofilm and debris eradication
Target Compound DataProvides potent antimicrobial disruption of the smear layer via benzalkonium chloride.
Comparator Or BaselinePhysiological saline irrigation (fails to effectively remove the smear layer).
Quantified DifferenceSuperior bactericidal cleansing and debris removal during a standard 15-second clinical scrubbing protocol.
ConditionsCavity preparation prior to bonding or cementing.

Effective disinfection of the preparation site minimizes the risk of secondary caries and microbial invasion beneath restorations.

Integrated 1.0% Sodium Fluoride Delivery for Dentin Desensitization

Unlike non-fluoridated cavity cleansers (e.g., Tubulicid Blue Label), Tubulicid Red Label incorporates 1.0% sodium fluoride within its phosphate-buffered formulation [1]. This allows for simultaneous cleaning and fluoride impregnation of cut dentin, specifically targeting hypersensitive cervical dentin and improving the long-term stability of the tooth-restoration interface without requiring a secondary fluoride varnish step [2].

Evidence DimensionFluoride content and desensitization capability
Target Compound DataDelivers 1.0% NaF directly to the prepared dentin.
Comparator Or BaselineTubulicid Blue Label or standard unmedicated EDTA cleansers (0% NaF).
Quantified Difference1.0% absolute increase in localized sodium fluoride delivery.
ConditionsTopical application to prepared cavities and hypersensitive cervical dentin.

Procuring the Red Label variant allows clinicians to consolidate smear layer removal and desensitizing fluoride treatment into a single workflow step.

Crown and Bridge Cementation Preparation

Tubulicid Red Label is optimally suited for cleaning larger prepared dentin surface areas prior to the cementation of crowns and bridges. Its ability to remove grinding debris without opening dentinal tubules ensures that the retention of the cement is improved without inducing post-operative sensitivity [1].

Treatment of Hypersensitive Cervical Dentin

Due to its 1.0% sodium fluoride content and non-aggressive cleaning mechanism, it is a preferred procurement choice for managing cervical dentin hypersensitivity, providing fluoride impregnation while gently cleansing the area .

Cavity Cleansing Prior to Liner Application

Used as a preliminary step before applying cavity liners or varnishes, Tubulicid Red Label removes the superficial organic and inorganic debris, creating a clean, stable interface that improves the retention and marginal seal of the subsequent liner film[1].

Dates

Last modified: 07-20-2023

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